Cas no 54013-49-9 (4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-)
54013-49-9 structure
Product Name:4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-
CAS No:54013-49-9
MF:C11H12O4
MW:208.210583686829
CID:355819
PubChem ID:11469836
Update Time:2024-03-01
4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-
- 6,7-dimethoxy-2,3-dihydrochromen-4-one
- 6,7-dimethoxychroman-4-one
- DTXSID20466881
- Y12753
- 54013-49-9
- SCHEMBL12316567
- 6,7-Dimethoxy-2,3-dihydro-4H-chromen-4-one
- VLVVIOPAGWPOJW-UHFFFAOYSA-N
-
- Inchi: 1S/C11H12O4/c1-13-10-5-7-8(12)3-4-15-9(7)6-11(10)14-2/h5-6H,3-4H2,1-2H3
- InChI Key: VLVVIOPAGWPOJW-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=C(C(=CC1=2)OC)OC)=O
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
54013-49-9 (4H-1-Benzopyran-4-one, 2,3-dihydro-6,7-dimethoxy-) Related Products
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